Cas no 37087-96-0 (Benzoic acid,2-chloro-5-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, trans- (9CI))

• Product Name: Benzoic acid,2-chloro-5-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, trans- (9CI)
• CAS No: 37087-96-0
• MF: C₁₄H₁₈ClNO₄S
• MW: 331.81502199173
• CID: 309255
• PubChem ID: 2422980
• Update Time: 2025-04-19

Benzoic acid,2-chloro-5-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-5-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, trans- (9CI)
• 2-chloro-5-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoate
• 2-chloro-5-{[(3R,5R)-3,5-dimethylpiperidin-1-yl]sulfonyl}benzoate
• 2-chloro-5-{[(3R,5S)-3,5-dimethylpiperidin-1-yl]sulfonyl}benzoate
• 2-chloro-5-{[(3S,5S)-3,5-dimethylpiperidin-1-yl]sulfonyl}benzoate
• trans-2-Chloro-5-((3,5-dimethylpiperidin-1-yl)sulphonyl)benzoic acid
• DTXSID801148653
• 2-chloro-5-[(3R,5R)-3,5-dimethylpiperidin-1-yl]sulfonylbenzoic acid
• SCHEMBL11179057
• trans-2-chloro-5-[(3,5-dimethylpiperidin-1-yl)sulphonyl]benzoic acid
• EINECS 253-345-6
• 37087-96-0
• Benzoic acid, 2-chloro-5-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, trans-

• Inchi： 1S/C14H18ClNO4S/c1-9-5-10(2)8-16(7-9)21(19,20)11-3-4-13(15)12(6-11)14(17)18/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,17,18)/t9-,10-/m1/s1
• InChI Key： IFXSWTIWFGIXQO-NXEZZACHSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N1C[C@H](C)C[C@@H](C)C1)(=O)=O

Computed Properties

• Exact Mass: 331.06464
• Monoisotopic Mass: 331.064506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 488.2°Cat760mmHg
• Flash Point: 249.1°C
• PSA: 74.68